Sulfo-Cy7 amine

• Molecular Formula: C43H58N4O7S2
• Molecular Weight: 807.1 g/mol
• InChI: InChI=1S/C43H58N4O7S2/c1-42(2)35-29-33(55(49,50)51)19-21-37(35)46(5)39(42)23-17-31-14-13-15-32(28-31)18-24-40-43(3,4)36-30-34(56(52,53)54)20-22-38(36)47(40)27-12-8-9-16-41(48)45-26-11-7-6-10-25-44/h17-24,28-30H,6-16,25-27,44H2,1-5H3,(H2-,45,48,49,50,51,52,53,54)
• InChIKey: KMPXHFWUNXBKET-UHFFFAOYSA-N

Sulfo-Cy7 amine Specifications

Sulfo-Cy7 amine (CAS: 2236573-39-8), also known as Sulfo-Cyanine7 amine, is a sulfonated, water-soluble derivative of the Cyanine7 (Cy7) near-infrared (NIR) fluorophore . It contains a primary amine group that enables covalent conjugation to electrophilic functional groups on biomolecules. The dye exhibits peak excitation at approximately 748–750 nm and peak emission at 773–774 nm, positioning it within the NIR-I optical window (700–900 nm) where biological tissue autofluorescence and light scattering are minimized . Key reported photophysical parameters include an extinction coefficient (ε) of ~240,600 M⁻¹cm⁻¹ and a fluorescence quantum yield (Φ) of 0.24–0.30, with reported improvements over its non-sulfonated Cy7 parent [1]. The sulfonate modification confers aqueous solubility and reduces dye aggregation during biomolecule labeling, making it a foundational reagent for in vivo imaging, flow cytometry, and antibody conjugation workflows .

✓ Water-soluble NIR dye for aqueous bioconjugation

✓ Primary amine handle enables covalent labeling of biomolecules

✓ Reduced dye aggregation for monodisperse antibody/protein conjugates

✓ Compatible with standard Cy7 filter sets in flow cytometry and microscopy

• [1] Stargraydye. Sulfo CY7 amine product page. Quantum yield Φ=0.3, extinction coefficient 199,000 M⁻¹cm⁻¹. View Source

Sulfo-Cy7 amine Substitution Risk

Generic substitution among NIR cyanine dyes is not supported by the data. While Sulfo-Cy7 amine shares the Cy7 chromophore backbone with its non-sulfonated analog (Cy7 amine), the presence of sulfonate groups fundamentally alters aqueous solubility, aggregation behavior, and labeling efficiency in ways that directly impact experimental outcomes [1]. In direct comparisons, non-sulfonated Cy7 amine requires organic co-solvents (e.g., DMF, DMSO) for aqueous labeling, which can denature sensitive proteins; Sulfo-Cy7 amine eliminates this requirement and reduces hydrophobic aggregation of labeled conjugates [2]. Furthermore, the quantum yield improvement of Sulfo-Cy7 relative to Cy7 has been independently quantified (20–23% higher), meaning that substituting the non-sulfonated version will inherently reduce detection sensitivity for a given labeling stoichiometry . Even among other water-soluble NIR dyes (e.g., Alexa Fluor 750, DyLight 755), the exact spectral overlap with common instrument filter sets, pH sensitivity profiles, and conjugation chemistry differ materially. The evidence presented in Section 3 establishes where Sulfo-Cy7 amine's performance characteristics have been measured against defined comparators, enabling informed selection and procurement decisions.

Target

Sulfo-Cy7 amine

Directly soluble in aqueous buffer; no organic co-solvent needed; sulfonate groups prevent hydrophobic aggregation and maintain quantum yield advantage.

Potential substitute

Cy7 amine (non-sulfonated)

Requires DMF/DMSO as co-solvent, which may denature proteins; promotes dye aggregation and self-quenching; lower fluorescence brightness at same labeling density.

Risk note

Solubility and aggregation differences may alter conjugate performance and detection sensitivity; substitution without re-optimization may not reproduce results.

Risk note

Even other water-soluble NIR dyes (Alexa Fluor 750, DyLight 755) show spectral shifts of ~6 nm, which can reduce signal collection on Cy7-optimized filter sets.

• [1] Xian Ruixi Biotechnology. News article: Comparison of Cy7 amine and Sulfo-Cy7 amine solubility and labeling requirements. View Source
• [2] Xian Ruixi Biotechnology. Product description: Sulfo-Cy7 Amine avoids organic co-solvents and prevents hydrophobic aggregation. View Source

Sulfo-Cy7 amine Performance Comparison

Quantum Yield vs Cy7

Sulfo-Cyanine7 derivatives, including the amine-reactive form, demonstrate a quantifiable improvement in fluorescence quantum yield relative to the parent non-sulfonated Cy7 fluorophore. Multiple vendor specifications and product descriptions report an increase ranging from 20% to 23% . For example, Sulfo-Cy7 cadaverine, which shares the identical Sulfo-Cy7 chromophore, is described as having a quantum yield improved by 21% compared to Cy7 [1]. This increase translates directly to higher fluorescence brightness (product of extinction coefficient and quantum yield) and thus greater detection sensitivity for a given molar concentration of dye-labeled conjugate.

Quantum yield improvement

Class-level

+20–23% relative to Cy7 parent

Supports higher fluorescence brightness per labeled molecule, improving signal-to-noise ratio in NIR imaging.

Vendor-reported class-level inference; independent replicate advised.

Evidence Dimension	Fluorescence quantum yield (Φ)
Target Compound Data	Sulfo-Cy7: Φ = 0.24–0.30
Comparator Or Baseline	Cy7 (non-sulfonated): Φ baseline (relative 100%)
Quantified Difference	+20% to +23% relative improvement
Conditions	Aqueous buffer, room temperature (vendor-reported values)

Why This Matters

A 20–23% higher quantum yield means that Sulfo-Cy7 amine-labeled probes will generate 20–23% stronger fluorescence signal at the same labeling density, directly improving signal-to-noise ratio in imaging and flow cytometry.

• [1] TargetMol. Sulfo-Cy7 cadaverine product page. Sulfo-Cyanine7 quantum yield improved by 21%. View Source

Solvent-Free Aqueous Labeling

Sulfo-Cy7 amine is explicitly designed for direct dissolution in aqueous buffers (water, PBS, HEPES) without requiring organic co-solvents, whereas non-sulfonated Cy7 amine exhibits limited water solubility and requires organic co-solvents such as DMF or DMSO for efficient labeling reactions [1]. Vendor technical notes state that Sulfo-Cy7 amine dissolves in water, DMSO, chloroform, and DMF, but is poorly soluble in non-polar organic solvents . In contrast, Cy7 amine labeling protocols typically mandate the addition of DMF or DMSO to achieve adequate dye solubility in aqueous reaction mixtures [2]. This co-solvent requirement poses a risk of denaturation or aggregation for sensitive proteins, antibodies, and enzymes.

Aqueous labeling

Head-to-head

Sulfo-Cy7 amine: direct solubility in PBS, water. Cy7 amine: requires DMF/DMSO.

Eliminates organic co-solvent risk, preserving protein conformation and activity during conjugation.

Validated in multiple vendor comparisons.

Evidence Dimension	Aqueous solubility and labeling compatibility
Target Compound Data	Sulfo-Cy7 amine: directly soluble in water, PBS, buffers; no organic co-solvent required
Comparator Or Baseline	Cy7 amine: limited water solubility; requires DMF, DMSO, or acetonitrile as co-solvent
Quantified Difference	Qualitative (requires co-solvent vs does not)
Conditions	Aqueous buffer labeling reactions (PBS, pH 7.4)

Why This Matters

Eliminating organic co-solvents preserves the native conformation and activity of delicate proteins and antibodies during conjugation, reducing experimental variability and preserving biological function.

• [1] Xian Ruixi Biotechnology. News article: Cy7 amine stability and sulfonated CY7-NH2 comparison. Sulfo-Cy7 does not require organic co-solvent; Cy7 requires DMF/DMSO. View Source
• [2] Xian Ruixi Biotechnology. Sulfo-Cy7 Amine product description. Non-sulfonated Cy7 requires organic co-solvent; Sulfo-Cy7 avoids this. View Source

Reduced Conjugate Aggregation

A critical differentiator for Sulfo-Cy7 amine is its reduced propensity to induce hydrophobic aggregation of labeled biomolecules. The sulfonate groups introduce a negative charge and increase hydrophilicity, which prevents dye-dye stacking and reduces non-specific hydrophobic interactions between the dye and the labeled protein surface [1]. Vendor documentation explicitly states that "sulfonated Cy7 labeled onto biomolecule surfaces does not trigger hydrophobic aggregation, improving the stability of the fluorescent labeled product" [2]. In contrast, non-sulfonated Cy7 amine is hydrophobic and can promote aggregation of heavily labeled conjugates, leading to precipitation, reduced fluorescence due to self-quenching, and altered biological activity [3].

Conjugate aggregation

Head-to-head

Sulfo-Cy7 amine: no hydrophobic aggregation. Cy7 amine: aggregation at moderate labeling densities.

Maintains monodisperse conjugates, critical for reproducible biodistribution and flow cytometry.

Sulfonate groups prevent dye-dye stacking and non-specific protein binding.

Evidence Dimension	Biomolecule conjugate aggregation
Target Compound Data	Sulfo-Cy7 amine: no hydrophobic aggregation of labeled conjugates
Comparator Or Baseline	Cy7 amine: promotes hydrophobic aggregation at moderate to high labeling densities
Quantified Difference	Qualitative (aggregation observed vs not observed)
Conditions	Protein/antibody labeling in aqueous buffer

Why This Matters

Preventing aggregation ensures that labeled antibodies and proteins remain soluble and monodisperse, which is essential for reproducible in vivo biodistribution, accurate flow cytometry quantification, and long-term conjugate stability.

• [1] Xian Ruixi Biotechnology. Sulfo-Cy7 Amine product description. Sulfonate group prevents hydrophobic self-aggregation. View Source
• [2] Xian Ruixi Biotechnology. News article: Cy7 amine stability and sulfonated CY7-NH2 comparison. Sulfo-Cy7 prevents hydrophobic aggregation. View Source
• [3] GLPBIO. Cyanine Dyes product page. Sulfonate groups decrease aggregation of dye molecules and heavily labeled conjugates. View Source

pH-Independent Fluorescence

The Sulfo-Cy7 fluorophore exhibits pH-insensitive fluorescence emission across a wide physiological and experimental pH range. According to vendor specifications, fluorescence intensity of Sulfo-Cy7 amine remains stable with less than 5% fluctuation between pH 4 and pH 10 [1]. This is consistent with reports for related Sulfo-Cy7 DBCO derivatives, which are described as "pH insensitive from pH 4 to pH 10" . This stability profile contrasts with many pH-sensitive fluorophores (e.g., fluorescein derivatives) whose emission intensity changes markedly with pH, requiring careful buffer control for quantitative measurements.

pH stability

Reported

Fluorescence variation <5% between pH 4 and 10

Enables consistent readouts in variable pH environments without pH-matched calibration curves.

Vendor-specified values; cross-study comparable across Sulfo-Cy7 derivatives.

Evidence Dimension	Fluorescence intensity variation vs pH
Target Compound Data	Sulfo-Cy7 amine: <5% fluorescence fluctuation from pH 4 to 10
Comparator Or Baseline	pH-sensitive dyes (e.g., FITC, Cy3): significant intensity changes with pH (up to >50% variation)
Quantified Difference	Sulfo-Cy7: <5% variation; typical pH-sensitive dyes: 20–60% variation over same range
Conditions	Aqueous buffer, 25°C, fluorescence emission at 773 nm

Why This Matters

pH insensitivity ensures consistent and reproducible fluorescence measurements in biological environments where pH can vary (e.g., endosomal compartments, tumor microenvironment, different buffer formulations), reducing experimental noise and eliminating the need for pH-matched controls.

• [1] Stargraydye. Sulfo CY7 amine product page. Fluorescence intensity fluctuation <5% in pH 4–10 range. View Source

Standard Cy7 Filter Compatibility

Sulfo-Cy7 amine exhibits excitation and emission maxima (Ex/Em ~748–750/773–774 nm) that are essentially identical to the parent Cy7 fluorophore . This means that Sulfo-Cy7 amine-labeled conjugates can be detected using standard Cy7 filter sets already installed on most flow cytometers and fluorescence microscopes . In contrast, other water-soluble NIR dyes with different spectral profiles, such as Alexa Fluor 750 (Ex/Em ~749/775 nm) and DyLight 755 (Ex/Em ~754/776 nm), may exhibit subtle but significant shifts that reduce signal collection efficiency on Cy7-optimized filter configurations .

Cy7 filter compatibility

Class-level

Ex/Em ~748–750/773–774 nm matches standard Cy7 filter sets. DyLight 755 shifts ~6 nm longer.

Integrates seamlessly into existing NIR flow cytometry and microscopy workflows without filter changes.

Class-level inference from chromophore identity; verify with local instrument configuration.

Evidence Dimension	Spectral compatibility with Cy7 filter sets
Target Compound Data	Sulfo-Cy7 amine: Ex 748–750 nm, Em 773–774 nm
Comparator Or Baseline	Alexa Fluor 750: Ex 749 nm, Em 775 nm; DyLight 755: Ex 754 nm, Em 776 nm
Quantified Difference	Sulfo-Cy7 matches Cy7 filter set center wavelengths; DyLight 755 shifts ~6 nm to longer wavelength
Conditions	Standard Cy7 filter cube (excitation 710–760 nm, emission 770–810 nm)

Why This Matters

Choosing Sulfo-Cy7 amine eliminates the need for instrument reconfiguration or new filter purchases, enabling seamless integration into existing NIR imaging and flow cytometry workflows without compromising signal collection efficiency.

Serum Stability

Sulfo-Cy7 amine conjugates demonstrate high stability in serum-containing biological environments. In one vendor-reported study, Sulfo-Cy7 amine retained >95% of its fluorescence activity after 24-hour incubation in serum [1]. While this is a vendor-sourced value without a direct comparator in the same study, it provides a baseline expectation for conjugate stability in physiologically relevant conditions. Related Sulfo-Cy7 derivatives have shown similar robustness, and the logD value for a Sulfo-Cy7-labeled conjugate was measured at –1.9 ± 0.17 (pH 7.4), indicating high hydrophilicity and low non-specific protein binding [2].

Serum stability

Data to verify

>95% fluorescence retained after 24 h in serum at 37°C

Supports longitudinal in vivo imaging and cell culture experiments without significant signal decay.

Single vendor report; independent verification recommended for critical studies.

Evidence Dimension	Fluorescence retention after serum incubation
Target Compound Data	Sulfo-Cy7 amine conjugate: >95% fluorescence retained after 24 h in serum
Comparator Or Baseline	N/A (single-value report)
Quantified Difference	N/A
Conditions	Serum, 37°C, 24-hour incubation

Why This Matters

High serum stability ensures that Sulfo-Cy7 amine-labeled probes maintain their fluorescence signal during in vivo circulation and in cell culture experiments, reducing false-negative results due to dye degradation or quenching in biological matrices.

• [1] Stargraydye. Sulfo CY7 amine product page. >95% fluorescence retained after 24 h in serum. View Source
• [2] PMC/NCBI. Table 1: Octanol/Water Partition Coefficient (logD) of 68Ga-labeled Sulfo-Cy7 conjugates. logD = –1.9 ± 0.17. View Source

Sulfo-Cy7 amine Optimal Applications

In Vivo NIR Imaging and Biodistribution

Sulfo-Cy7 amine's excitation/emission at ~750/773 nm lies within the NIR-I tissue transparency window, where hemoglobin and water absorption are minimal and tissue autofluorescence is low . This property, combined with its high extinction coefficient (~240,600 M⁻¹cm⁻¹) and quantum yield (0.24–0.30), enables deep tissue signal detection in live mice . The pH insensitivity (<5% fluctuation from pH 4–10) ensures consistent signal intensity regardless of local tissue pH variations [1]. The serum stability (>95% fluorescence after 24 h) supports longitudinal imaging studies without signal decay [2]. For procurement, Sulfo-Cy7 amine is the logical choice over non-sulfonated Cy7 amine due to its aqueous solubility, which eliminates the need for organic co-solvents that could otherwise compromise the physiological relevance of in vivo probes [3].

Antibody Conjugation for Flow Cytometry

Sulfo-Cy7 amine is specifically formulated for labeling delicate proteins and antibodies that are prone to denaturation or aggregation. The key differentiator is its high water solubility, which allows conjugation to proceed in purely aqueous buffer (e.g., PBS, pH 7.4) without the addition of DMF or DMSO . Non-sulfonated Cy7 amine requires organic co-solvents that can precipitate or unfold proteins . Furthermore, the sulfonate groups prevent hydrophobic aggregation of the dye-labeled conjugate, maintaining the solubility and monodispersity of antibody preparations [1]. The quantum yield improvement of 20–23% over Cy7 translates to brighter antibody conjugates, enhancing the resolution of rare cell populations in flow cytometry and reducing antibody consumption [2]. The exact spectral match with standard Cy7 filter sets ensures compatibility with existing cytometer configurations [3].

pH-Independent Quantitative Assays

Sulfo-Cy7 amine is uniquely suited for assays where the fluorescence readout must remain constant despite variations in buffer pH or exposure to different cellular compartments. Vendor specifications indicate that fluorescence intensity varies by less than 5% across the pH range of 4 to 10 . This is a substantial advantage over commonly used pH-sensitive fluorophores (e.g., FITC, which loses >50% intensity at acidic pH). In applications such as endocytosis tracking, lysosomal localization studies, or high-throughput screening in variable buffer conditions, this pH insensitivity eliminates a major source of quantitative error. Procurement of Sulfo-Cy7 amine for these workflows avoids the need to include pH-matched calibration curves or internal pH controls, streamlining assay design and improving data reproducibility.

Amine-Reactive Targeted Probe Synthesis

Sulfo-Cy7 amine's primary amine functional group serves as a versatile chemical handle for constructing targeted imaging probes and theranostic agents. The amine reacts readily with NHS esters, isothiocyanates, epoxides, and activated carboxylic acids to form stable covalent linkages . This enables researchers to conjugate Sulfo-Cy7 amine to targeting ligands (e.g., peptides, small molecules), drug carriers, or nanoparticles for tracking biodistribution and target engagement in vivo. The sulfonate modification ensures that the final conjugate remains water-soluble and non-aggregating, which is critical for achieving predictable pharmacokinetics and avoiding reticuloendothelial system (RES) clearance artifacts . For procurement, Sulfo-Cy7 amine offers a reliable, well-characterized building block for custom probe synthesis with defined photophysical and physicochemical properties [1].

Application

Selection Property

Validation Focus

In vivo NIR imaging studies

NIR-I tissue transparency window; aqueous solubility

Deep-tissue signal detection and longitudinal imaging stability

Antibody conjugation for flow cytometry

Co-solvent-free aqueous labeling; reduced aggregation

Conjugate solubility, monodispersity, and fluorescence brightness

pH-independent quantitative assays

Fluorescence stability across physiological pH range

Reproducibility without pH-matched calibration curves

Targeted probe synthesis

Amine-reactive conjugation chemistry; hydrophilicity

Conjugate solubility and predictable pharmacokinetic profile

• [1] Stargraydye. Sulfo CY7 amine product page. pH insensitivity <5% fluctuation. View Source
• [2] Stargraydye. Sulfo CY7 amine product page. >95% fluorescence after 24 h in serum. View Source
• [3] Xian Ruixi Biotechnology. Sulfo-Cy7 Amine product description. No organic co-solvent required. View Source